Cas no 7466-04-8 (2,4,6-trichlorophenyl 4-methylbenzenesulfonate)

2,4,6-trichlorophenyl 4-methylbenzenesulfonate structure
7466-04-8 structure
Product name:2,4,6-trichlorophenyl 4-methylbenzenesulfonate
CAS No:7466-04-8
MF:C13H9Cl3O3S
MW:351.632759809494
MDL:MFCD00422258
CID:979702
PubChem ID:346074

2,4,6-trichlorophenyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-trichlorophenyl 4-methylbenzenesulfonate
    • 2,4,6-trichlorophenyltosylate
    • DTXSID40323487
    • 2,4,6-trichlorophenyl4-methylbenzenesulfonate
    • J-507073
    • EN300-7282627
    • Phenol, 2,4,6-trichloro-, p-toluenesulfonate
    • 7466-04-8
    • 2,4,6-trichlorophenyl 4-methylbenzene-1-sulfonate
    • NA-0209
    • A900733
    • (2,4,6-trichlorophenyl) 4-methylbenzenesulfonate
    • 2,4,6-Trichlorophenyl tosylate
    • MFCD00422258
    • NSC404096
    • AKOS001570004
    • NSC-404096
    • NSC 404096
    • MDL: MFCD00422258
    • Inchi: InChI=1S/C13H9Cl3O3S/c1-8-2-4-10(5-3-8)20(17,18)19-13-11(15)6-9(14)7-12(13)16/h2-7H,1H3
    • InChI Key: YFPSNZVANNCQGC-UHFFFAOYSA-N
    • SMILES: O=S(C1=CC=C(C)C=C1)(OC2=C(Cl)C=C(Cl)C=C2Cl)=O

Computed Properties

  • Exact Mass: 349.93400
  • Monoisotopic Mass: 349.933798g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8Ų
  • XLogP3: 5.3

Experimental Properties

  • Melting Point: 82-84°
  • PSA: 51.75000
  • LogP: 5.80370

2,4,6-trichlorophenyl 4-methylbenzenesulfonate Security Information

  • HazardClass:IRRITANT

2,4,6-trichlorophenyl 4-methylbenzenesulfonate Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,4,6-trichlorophenyl 4-methylbenzenesulfonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B585753-100mg
2,4,6-Trichlorophenyl 4-Methylbenzenesulfonate
7466-04-8
100mg
$ 65.00 2022-06-07
abcr
AB270385-1 g
2,4,6-Trichlorophenyl 4-methylbenzenesulfonate, 95%; .
7466-04-8 95%
1 g
€254.00 2023-07-20
abcr
AB270385-5 g
2,4,6-Trichlorophenyl 4-methylbenzenesulfonate, 95%; .
7466-04-8 95%
5 g
€712.00 2023-07-20
Enamine
EN300-7282627-1.0g
2,4,6-trichlorophenyl 4-methylbenzene-1-sulfonate
7466-04-8
1g
$385.0 2023-05-30
Enamine
EN300-7282627-5.0g
2,4,6-trichlorophenyl 4-methylbenzene-1-sulfonate
7466-04-8
5g
$1115.0 2023-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
048126-500mg
2,4,6-Trichlorophenyl 4-methylbenzenesulfonate
7466-04-8 >95%
500mg
2941CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
048126-5g
2,4,6-Trichlorophenyl 4-methylbenzenesulfonate
7466-04-8 >95%
5g
8517CNY 2021-05-07
Ambeed
A658448-1g
2,4,6-Trichlorophenyl 4-methylbenzenesulfonate
7466-04-8 95%
1g
$265.0 2024-04-17
abcr
AB270385-10g
2,4,6-Trichlorophenyl 4-methylbenzenesulfonate, 95%; .
7466-04-8 95%
10g
€1096.00 2024-04-16
A2B Chem LLC
AH20332-5g
2,4,6-Trichlorophenyl 4-methylbenzenesulfonate
7466-04-8 >95%
5g
$737.00 2024-04-19

Additional information on 2,4,6-trichlorophenyl 4-methylbenzenesulfonate

Introduction to 2,4,6-trichlorophenyl 4-methylbenzenesulfonate (CAS No. 7466-04-8)

2,4,6-trichlorophenyl 4-methylbenzenesulfonate, identified by its Chemical Abstracts Service (CAS) number 7466-04-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of sulfonates, which are widely utilized in various industrial and scientific applications due to their unique chemical properties. The presence of multiple chlorine atoms and a sulfonate group in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2,4,6-trichlorophenyl 4-methylbenzenesulfonate consists of a benzene ring substituted with three chlorine atoms at the 2, 4, and 6 positions, coupled with a methyl group and a sulfonate moiety at the 4-position. This arrangement results in a highly electronegative and reactive molecule, which can participate in various chemical transformations. The compound's stability under different conditions and its ability to undergo selective modifications make it particularly useful in the synthesis of more complex molecules.

In recent years, 2,4,6-trichlorophenyl 4-methylbenzenesulfonate has been explored for its potential applications in pharmaceutical chemistry. Researchers have been investigating its role as a precursor in the synthesis of bioactive molecules, including potential therapeutic agents. The compound's sulfonate group is known to enhance solubility and bioavailability, which are critical factors in drug development. Furthermore, the chlorine substituents provide sites for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most promising areas of research involving 2,4,6-trichlorophenyl 4-methylbenzenesulfonate is its use in the development of novel agrochemicals. The compound's structural features make it a suitable candidate for synthesizing herbicides and pesticides that exhibit high efficacy while minimizing environmental impact. Current studies are focusing on optimizing synthetic pathways to produce derivatives of this compound that can offer improved performance in crop protection applications.

The industrial significance of 2,4,6-trichlorophenyl 4-methylbenzenesulfonate extends beyond pharmaceuticals and agrochemicals. It is also being studied for its potential use in material science, particularly in the development of advanced polymers and coatings. The compound's ability to act as a cross-linking agent or a modifier for polymer matrices has opened new avenues for creating materials with enhanced durability and functionality.

From an environmental perspective, the handling and disposal of 2,4,6-trichlorophenyl 4-methylbenzenesulfonate must be conducted with care due to its chemical reactivity. While it is not classified as a hazardous material under standard regulations, proper safety protocols should be followed to prevent unintended reactions or environmental contamination. Researchers are also exploring greener synthetic methods to produce this compound with reduced environmental footprints.

The future prospects for 2,4,6-trichlorophenyl 4-methylbenzenesulfonate are vast and multifaceted. As our understanding of its chemical behavior continues to evolve, new applications are likely to emerge. Collaborative efforts between academia and industry will be crucial in harnessing its full potential across various sectors. By leveraging cutting-edge research methodologies and innovative synthetic strategies, scientists can unlock the full capabilities of this versatile compound.

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(CAS:7466-04-8)2,4,6-trichlorophenyl 4-methylbenzenesulfonate
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